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Compound of Interest

Compound Name:
2,7-Bis(carbazol-9-YL)-9,9-

spirobifluorene

CAS No.: 924899-38-7

Cat. No.: B3030586

Get Quote

The intrinsic characteristics of a host material are dictated by its molecular structure. The

differences between CBP and 2,7-Cz-Spiro begin at this fundamental level, influencing

everything from thermal stability to charge transport.

CBP (4,4'-bis(N-carbazolyl)-1,1'-biphenyl): A Biphenyl-Carbazole System CBP features two

electron-rich carbazole units attached to a central biphenyl core.[1] This structure provides

good hole mobility, making it an effective host. However, the rotational freedom around the

single bonds in the biphenyl core results in a relatively low glass transition temperature (Tg).

This lower thermal stability can lead to morphological changes in the thin film during device

operation, ultimately limiting the device's lifetime.

2,7-Cz-Spiro (2,7-bis(carbazol-9-yl)-9,9-spirobifluorene): A Rigid Spiro-Core Spiro

compounds are characterized by a central atom that is a common member of two rings.[2][3] In

2,7-Cz-Spiro, this central spiro-carbon atom creates a rigid, three-dimensional, and sterically

hindered structure. This molecular rigidity is the key to its significantly higher thermal stability

compared to CBP.[4] This enhanced morphological stability is crucial for achieving long

operational lifetimes in OLEDs.[4]
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The table below summarizes the key physicochemical properties of these two host materials.

Property
2,7-Cz-Spiro (and
close analogs)

CBP
Rationale for
Importance

Glass Transition

Temp. (Tg)
>150 °C[4] ~110 °C

Higher Tg indicates

better morphological

stability of the thin

film, leading to longer

device lifetimes.

Triplet Energy (ET) ~2.7-2.9 eV ~2.6 eV[1]

The host's triplet

energy must be higher

than the dopant's to

prevent back energy

transfer and confine

excitons on the

emitter.

HOMO Level ~-5.0 to -5.8 eV[5][6] ~-6.0 eV[1]

A higher HOMO level

(closer to vacuum)

reduces the energy

barrier for hole

injection from the hole

transport layer (HTL).

LUMO Level ~-1.8 to -2.7 eV[6] ~-2.9 eV[1]

The LUMO level

alignment affects

electron injection from

the electron transport

layer (ETL) and

charge balance.

Part 2: Performance in Phosphorescent OLEDs
Experimental data from fabricated devices provide the ultimate verdict on a material's efficacy.

Studies consistently show that spiro-based hosts like 2,7-Cz-Spiro and its derivatives

outperform CBP.
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In a comparative study, an orange-red PhOLED using a spiro-based host, 2,7-bis(carbazo-9-

yl)-9,9-ditolyfluorene (Spiro-2CBP), achieved a current efficiency of over 44 cd/A.[5] In contrast,

the device using a conventional CBP host reached only 30 cd/A under similar conditions.[6]

The improved performance was attributed to the superior hole injection from the HTL into the

spiro host, which has a higher HOMO level (-5.0 eV) compared to CBP (-6.0 eV), resulting in a

negligible injection barrier.[5][6]

Similarly, another study using 4,4′-bis(N-carbazolyl)-9,9′-spirobifluorene (an isomer of 2,7-Cz-

Spiro) as the host demonstrated both higher efficiency and a longer operational lifetime

compared to an equivalent device using CBP.[4] The enhanced lifetime is a direct consequence

of the higher thermal and morphological stability conferred by the spiro-core.[4]

Part 3: Causality and Mechanistic Insights
The superior performance of 2,7-Cz-Spiro is not accidental; it is a direct result of its molecular

design, which optimizes charge injection, transport, and exciton confinement.

Charge Injection and Balance
Efficient light emission requires a balanced population of holes and electrons recombining

within the emissive layer. As illustrated in the energy level diagram below, the HOMO level of

CBP is significantly deeper (-6.0 eV) than that of typical hole transport materials like TAPC (-5.5

eV). This creates a substantial energy barrier for holes to enter the emissive layer. In contrast,

the higher HOMO level of 2,7-Cz-Spiro (-5.7 eV) or its analogs like Spiro-2CBP (-5.0 eV)

provides a much better energy alignment, facilitating efficient hole injection.[5][6] This improved

hole injection leads to a more balanced charge carrier ratio in the emissive zone, boosting

recombination efficiency.
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Caption: Energy level alignment showing improved hole injection for 2,7-Cz-Spiro compared to

CBP.

Exciton Confinement and Thermal Stability
For phosphorescent emitters, the host material must have a higher triplet energy (ET) than the

emitter to effectively "confine" the triplet excitons and prevent energy loss. While both materials

have sufficiently high ET for green and red emitters, the rigid spiro-structure is less prone to

non-radiative decay pathways, contributing to higher overall efficiency. More importantly, the

high Tg of 2,7-Cz-Spiro prevents the material from softening and deforming under the heat

generated during device operation, ensuring the long-term integrity of the device stack and a

longer operational lifetime.[4]

Part 4: Experimental Workflow
To validate these comparisons, devices must be fabricated and tested under controlled

conditions. The following outlines a standard protocol for the fabrication of a multilayer

PhOLED via thermal evaporation.
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Caption: Standardized workflow for vacuum thermal evaporation of a phosphorescent OLED.

Step-by-Step Methodology:
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Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are cleaned

sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.

They are then dried and treated with UV-ozone to increase the ITO work function and

improve hole injection.

Layer Deposition: All organic layers and the cathode are deposited in a high-vacuum thermal

evaporation system (pressure < 10-6 Torr).

Hole Transport Layer (HTL): 40 nm of TAPC is deposited.

Emissive Layer (EML): The host material (either CBP or 2,7-Cz-Spiro) is co-evaporated

with a phosphorescent dopant (e.g., Ir(ppy)3 for green emission) at a predetermined

concentration (e.g., 6-10 wt%).

Hole Blocking/Electron Transport Layer (HBL/ETL): 40 nm of TPBi is deposited to block

holes from reaching the cathode and to transport electrons.

Electron Injection Layer (EIL): A thin (1 nm) layer of LiF is deposited to lower the electron

injection barrier.

Cathode: 100 nm of Aluminum (Al) is deposited as the top electrode.

Encapsulation: The completed device is immediately transferred to a nitrogen-filled glovebox

and encapsulated using a glass lid and UV-cured epoxy to prevent degradation from

atmospheric moisture and oxygen.

Conclusion and Outlook
While CBP has been an invaluable material in the development of OLEDs, the evidence

strongly supports the superiority of 2,7-Cz-Spiro and related spiro-configured hosts for high-

performance phosphorescent devices. The key advantages of 2,7-Cz-Spiro are its rigid

molecular structure, which imparts excellent thermal stability for longer lifetimes, and its

favorable HOMO energy level, which allows for more efficient, barrier-free hole injection. These

intrinsic properties translate directly into OLEDs with higher efficiencies and greater operational

stability. As the industry pushes for more demanding applications, the rational design of host

materials with stable, three-dimensional architectures like 2,7-Cz-Spiro will continue to be a

critical strategy for advancing OLED technology.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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